Cas no 514801-92-4 (Benzeneacetic acid, 4-(3-aminophenoxy)-, methyl ester)

• Product Name: Benzeneacetic acid, 4-(3-aminophenoxy)-, methyl ester
• CAS No: 514801-92-4
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 1575102
• PubChem ID: 26189130
• Update Time: 2025-04-21

Benzeneacetic acid, 4-(3-aminophenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(3-aminophenoxy)-, methyl ester
• Methyl 2-[4-(2-aminophenoxy)phenyl]acetate
• DTXSID201277604
• AKOS015855613
• 946682-19-5
• Methyl 4-(2-aminophenoxy)benzeneacetate
• 514801-92-4
• Methyl 2-(4-(2-aminophenoxy)phenyl)acetate
• Benzeneacetic acid, 4-(2-aminophenoxy)-, methyl ester

• Inchi： 1S/C15H15NO3/c1-18-15(17)10-11-6-8-12(9-7-11)19-14-5-3-2-4-13(14)16/h2-9H,10,16H2,1H3
• InChI Key： GIRDVDVVIYAPND-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)C1C=CC(=CC=1)CC(=O)OC

Computed Properties

• Exact Mass: 257.10525
• Monoisotopic Mass: 257.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55